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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991 Get Quote

Technical Guide: Physical Properties of 1,2-
Pentadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1,2-
Pentadiene (CAS Number: 591-95-7), specifically its boiling point and density. The information

herein is curated for professionals in research, scientific, and drug development fields, with a

focus on precise data presentation and detailed experimental methodologies.

Overview of 1,2-Pentadiene
1,2-Pentadiene, also known as ethylallene, is an organic compound with the chemical formula

C₅H₈. It is a colorless and highly flammable liquid.[1][2] An understanding of its physical

properties is crucial for its application in chemical synthesis and for ensuring safe handling and

storage.

Quantitative Physical Properties
The boiling point and density of 1,2-Pentadiene have been determined through various

experimental measurements. The following table summarizes these key physical constants.
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Physical Property Value Conditions

Boiling Point 44-45 °C
At standard atmospheric

pressure

Density 0.693 - 0.70 g/cm³ At 20 °C

Note: The ranges in the values reflect slight variations reported across different literature

sources.[1][3]

Experimental Protocols
The determination of the physical properties of volatile organic compounds like 1,2-Pentadiene
requires precise and standardized experimental procedures. The following sections detail the

common methodologies for measuring boiling point and density.

Determination of Boiling Point by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like 1,2-Pentadiene, simple distillation is a common and

effective method for determining this property.[1][4][5]

Principle: This method involves heating the liquid to its boiling point, allowing the vapor to rise

and come into contact with a thermometer, and then condensing the vapor back into a liquid.

The temperature of the vapor in equilibrium with the boiling liquid is recorded as the boiling

point.[1][6]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath
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Boiling chips

Procedure:

Preparation: A sample of 1,2-Pentadiene is placed in the distillation flask, and a few boiling

chips are added to ensure smooth boiling.

Apparatus Setup: The distillation apparatus is assembled with the thermometer bulb

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor as it passes into the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates that

the vapor is in thermal equilibrium with the boiling liquid. This stable temperature is the

boiling point.[3]

Condensation: The vapor then passes into the condenser, where it is cooled by circulating

water and condenses back into a liquid, which is collected in the receiving flask.

Determination of Density by Pycnometer
The density of a liquid is its mass per unit volume. The pycnometer method is a highly precise

technique for determining the density of liquids.

Principle: A pycnometer is a glass flask with a specific, accurately known volume. By weighing

the pycnometer empty, filled with a reference liquid of known density (like water), and then filled

with the sample liquid (1,2-Pentadiene), the density of the sample can be calculated with high

accuracy.[2][7]

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Constant temperature bath
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Thermometer

Procedure:

Clean and Dry: The pycnometer is thoroughly cleaned and dried.

Weigh Empty: The mass of the empty, dry pycnometer is accurately measured using an

analytical balance.

Weigh with Reference Liquid: The pycnometer is filled with a reference liquid of known

density (e.g., distilled water) at a specific temperature, and its mass is measured. This allows

for the precise determination of the pycnometer's volume.

Weigh with Sample Liquid: The pycnometer is emptied, dried, and then filled with 1,2-
Pentadiene at the same temperature. Its mass is then measured.

Calculation: The density of 1,2-Pentadiene is calculated using the following formula: Density

of Sample = (Mass of Sample) / (Volume of Pycnometer) where the Volume of the

Pycnometer is determined from the mass and known density of the reference liquid.

Workflow Visualization
The following diagram illustrates the general experimental workflow for the determination of the

physical properties of a liquid organic compound.
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1. Preparation

2. Boiling Point Determination (Distillation)

3. Density Determination (Pycnometer)

4. Data Analysis & Reporting
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Caption: Experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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